Cas no 89434-05-9 (1H-Indole-1-carboxylic acid, 3-(cyanomethyl)-4-fluoro-, methyl ester)

• Product Name: 1H-Indole-1-carboxylic acid, 3-(cyanomethyl)-4-fluoro-, methyl ester
• CAS No: 89434-05-9
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 601008
• PubChem ID: 13499083
• Update Time: 2025-04-19

1H-Indole-1-carboxylic acid, 3-(cyanomethyl)-4-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 3-(cyanomethyl)-4-fluoro-, methyl ester
• methyl 3-(cyanomethyl)-4-fluoroindole-1-carboxylate
• Methyl 3-(cyanomethyl)-4-fluoro-1H-indole-1-carboxylate
• DTXSID80542291
• 89434-05-9

• Inchi： 1S/C12H9FN2O2/c1-17-12(16)15-7-8(5-6-14)11-9(13)3-2-4-10(11)15/h2-4,7H,5H2,1H3
• InChI Key： DFWPIGZKQYPHQZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(CC#N)=CN2C(=O)OC

Computed Properties

• Exact Mass: 232.06480570g/mol
• Monoisotopic Mass: 232.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55Ų